4-{5-[(4-bromo-2,3,5-trimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(4-bromo-2,3,5-trimethylphenoxy)methyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16BrN3O2/c1-10-8-14(11(2)12(3)16(10)18)22-9-15-20-17(21-23-15)13-4-6-19-7-5-13/h4-8H,9H2,1-3H3
• InChI Key: NMHVJZRVPCLGQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1Br)C)C)OCC2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C17H16BrN3O2
• Molecular Weight: 374.2 g/mol

Description

4-{5-[(4-bromo-2,3,5-trimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in medicinal chemistry, particularly in the development of new drugs. In

Mechanism of Action

The mechanism of action of 4-{5-[(4-bromo-2,3,5-trimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Additionally, it has been found to inhibit the activity of various protein kinases, which play a critical role in the signaling pathways that regulate cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects in various in vitro and in vivo studies. It has been found to induce apoptosis (cell death) in cancer cells, inhibit tumor growth, and reduce angiogenesis (the formation of new blood vessels that supply nutrients to tumors). Additionally, this compound has been found to exhibit neuroprotective effects, including the prevention of oxidative stress and the reduction of inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-{5-[(4-bromo-2,3,5-trimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is its potential use as a lead compound in the development of new drugs for the treatment of cancer and neurodegenerative disorders. However, this compound has some limitations in lab experiments, including its low solubility in water and its potential toxicity at high concentrations. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for the research on 4-{5-[(4-bromo-2,3,5-trimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine. One potential direction is the development of new derivatives of this compound that exhibit improved solubility and reduced toxicity. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in animal models and clinical trials. Finally, the potential use of this compound in combination with other drugs for the treatment of cancer and neurodegenerative disorders should be explored.
In conclusion, this compound is a promising compound with significant potential applications in medicinal chemistry. Its ability to inhibit the growth and proliferation of cancer cells and exhibit neuroprotective effects make it an attractive candidate for the development of new drugs. Further research is needed to fully explore the potential of this compound and its derivatives in the treatment of cancer and neurodegenerative disorders.

Scientific Research Applications

4-{5-[(4-bromo-2,3,5-trimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.